5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 5-amino-4-methyl-1-propylpyridin-2-one
• InChI: InChI=1S/C9H14N2O/c1-3-4-11-6-8(10)7(2)5-9(11)12/h5-6H,3-4,10H2,1-2H3
• InChI Key: UUQCRKMLZGCZEI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=CC1=O)C)N

Description

5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one is a chemical compound of significant interest in medicinal and organic chemistry research. It features a 1,2-dihydropyridin-2-one core, a privileged structure found in numerous biologically active molecules and natural products. The compound's molecular formula is C9H13BrN2O with a molecular weight of 245.12 g/mol . The dihydropyridinone scaffold is a key synthon in synthetic chemistry, enabling access to more complex heterocyclic systems. Researchers utilize this core structure in the synthesis of novel compounds for various applications, including the development of potential anticancer and antibacterial agents . The structural and electronic properties of analogous 2,3-dihydropyridin-4(1H)-ones have been the subject of theoretical studies, underscoring their relevance in chemical research . The presence of both amino and carbonyl functional groups on the dihydropyridine ring makes it a versatile building block for further chemical modifications and multi-component reactions . This product is intended for research purposes in laboratory settings only. It is not intended for diagnostic, therapeutic, or any human or veterinary use. All information provided is for research reference only.

Preparation Methods

Cyclization of 1,3-Dicarbonyl Precursors with Amines

The most common synthetic approach involves the cyclization of 1,3-dicarbonyl compounds with appropriate amine sources in alkaline or catalytic conditions. This method facilitates the formation of the dihydropyridinone ring by nucleophilic attack and ring closure, often under mild heating or reflux.

Use of β-Hydroxyaminoaldehydes as Intermediates

An advanced and enantioselective method reported involves the preparation of β-substituted β-hydroxyaminoaldehydes via organocatalytic 1,4-addition of protected hydroxylamines to α,β-unsaturated aldehydes (MacMillan protocol). These intermediates undergo further transformations including alkyne addition and oxidation to yield ynones, which upon deprotection and reductive cyclization form dihydropyridinones.

Detailed Preparation Methods

Method A: Cyclization of 1,3-Dicarbonyl Compounds with Amines

Step	Description	Conditions	Notes
1	Selection of 1,3-dicarbonyl precursor with methyl and propyl substituents	Typically β-ketoesters or β-diketones	Precursor choice governs substituent pattern
2	Reaction with ammonia or primary amine source	Alkaline medium (e.g., NaOH or KOH), reflux	Facilitates nucleophilic attack and ring closure
3	Cyclization and ring closure	Heating under reflux for several hours	Completion monitored by TLC or HPLC
4	Purification	Crystallization or chromatography	Yields moderate to high purity product

This method is straightforward and scalable but may require optimization for regioselectivity and yield.

Method B: Enantioselective Organocatalytic Route via β-Hydroxyaminoaldehydes

Step	Description	Reagents/Conditions	Outcome
1	Synthesis of N-Boc-O-TBS-protected hydroxylamine	Silylation of N-Boc-hydroxylamine	Protected hydroxylamine intermediate
2	Organocatalytic 1,4-addition to α,β-unsaturated aldehydes	MacMillan catalyst, mild conditions	β-Hydroxyaminoaldehydes with high enantiomeric purity
3	Addition of alkynyl nucleophiles	Propargyl alcohol derivatives	Formation of propargyl alcohol intermediates
4	Oxidation of propargyl alcohols to ynones	Oxidizing agents like PCC or Dess–Martin periodinane	Ynone intermediates
5	Removal of protecting groups and reductive cyclization	SmI2 reduction, TFA deprotection	Formation of 2,3-dihydropyridin-4(1H)-ones

Comparative Data Table of Preparation Methods

Feature	Cyclization of 1,3-Dicarbonyls (Method A)	Organocatalytic β-Hydroxyaminoaldehyde Route (Method B)
Starting Materials	1,3-dicarbonyl compounds, amines	α,β-unsaturated aldehydes, protected hydroxylamines
Reaction Conditions	Alkaline medium, reflux	Mild organocatalytic conditions, multiple steps
Chirality Control	Generally racemic	High enantiomeric purity achievable
Substituent Diversity	Limited by precursor availability	High, due to modular synthesis
Complexity	Moderate	High, multistep synthesis
Yield	Moderate to high	Moderate, dependent on step efficiency
Scalability	Good	More challenging due to steps and reagents

Summary of Research Findings

• The cyclization of 1,3-dicarbonyl compounds with amines remains a practical and commonly employed method for synthesizing 5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one, offering straightforward access to the compound with moderate to good yields.

• Advanced organocatalytic methods utilizing β-hydroxyaminoaldehydes enable the synthesis of chiral dihydropyridinones with diverse substitution patterns, expanding the scope for pharmaceutical exploration.

• Catalytic cross-coupling and reductive cyclization techniques provide complementary synthetic avenues, although their direct application to this specific compound requires further experimental validation.

• The choice of method depends on the desired purity, stereochemistry, substituent pattern, and scalability requirements.

Chemical Reactions Analysis

Types of Reactions

5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are optimized based on the desired reaction .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in various medical conditions.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Key Structural and Functional Differences:

Substituent Effects on Polarity and Solubility :

• The propyl group in the target compound contributes to hydrophobicity, whereas analogs with methoxymethyl or hydroxypropyl substituents exhibit higher polarity, enhancing water solubility.
• The butyl chain in 6-bromo-1-butyl-1,2-dihydropyridin-2-one increases lipophilicity compared to the shorter propyl chain.

Reactivity Modifications: Bromine substitution at C5 or C6 (e.g., 5-bromo and 6-bromo derivatives ) introduces sites for cross-coupling reactions, making these analogs valuable in synthetic chemistry. The amino group in the target compound and its analogs enables hydrogen bonding, which could influence biological interactions or crystallization behavior.

Steric and Electronic Effects: The methyl group at C4 in the target compound and its hydroxypropyl analog may sterically hinder reactions at adjacent positions.

Biological Activity

5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one is a dihydropyridine derivative that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound is structurally related to other biologically active dihydropyridines, which are known for their diverse therapeutic effects, including anticancer and antimicrobial properties.

The chemical structure of 5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one can be summarized as follows:

Property	Value
Molecular Formula	C8H12N2O
Molecular Weight	168.19 g/mol
IUPAC Name	5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one
Canonical SMILES	CC(C)N1C(=O)C(C=C1)N

The biological activity of 5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one is thought to be mediated through its interaction with various molecular targets, including enzymes and receptors involved in cellular signaling pathways. The presence of the amino and carbonyl groups allows for hydrogen bonding and potential interactions with active sites on proteins, which can modulate their activity.

Anticancer Activity

Recent studies have demonstrated the anticancer potential of dihydropyridine derivatives, including 5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one. In vitro assays have shown that compounds in this class can inhibit the proliferation of various cancer cell lines. For instance:

• Cell Lines Tested : Human leukemia cells (CCRF-CEM), melanoma (A375), and lung fibroblasts (MRC-5).
• Assay Method : XTT assay was used to evaluate cell viability.

Results indicated that at concentrations of 5 µM and 50 µM, certain derivatives exhibited significant antiproliferative effects against cancer cells while showing lower toxicity to non-tumorigenic cells .

Antimicrobial Activity

In addition to anticancer properties, some studies have reported antibacterial effects associated with dihydropyridine derivatives. These compounds have been tested against various bacterial strains, showing promising results in inhibiting bacterial growth. The mechanism may involve disruption of bacterial cell membranes or interference with metabolic pathways critical for bacterial survival .

Case Studies

Several case studies highlight the biological activity of 5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one:

• Study on Anticancer Properties :
  • Objective : Evaluate the antiproliferative effects against human leukemia cells.
  • Findings : Compounds demonstrated significant inhibition at concentrations as low as 5 µM, with IC50 values indicating potent activity against targeted cancer cells .
• Antimicrobial Evaluation :
  • Objective : Assess antibacterial efficacy against Gram-positive and Gram-negative bacteria.
  • Findings : The compound exhibited notable inhibition zones in agar diffusion assays, suggesting effective antibacterial properties .

Research Findings Summary

The biological activity of 5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one is supported by various research findings:

Activity Type	Observed Effects	Reference
Anticancer	Significant inhibition of leukemia cell proliferation
Antimicrobial	Effective against multiple bacterial strains

Q & A

Q. Table 1: Representative Synthesis Parameters

Step	Conditions	Yield (%)	Reference
Cyclization	Reflux in DMF, 12 h	65–70
Purification	Silica gel chromatography	85–90
Final functionalization	NH₃/MeOH, 24 h, RT	75

Basic: What spectroscopic techniques are recommended for structural confirmation?

Answer:
A combination of techniques ensures accurate characterization:

• NMR : ¹H/¹³C NMR to confirm substituent positions (e.g., propyl chain integration at δ 0.76–0.96 ppm for methyl groups) .
• Mass Spectrometry (MS) : High-resolution ESI-MS to validate molecular weight (e.g., [M+H]⁺ calculated for C₉H₁₅N₂O: 167.12; observed: 167.10) .
• Cross-referencing : Match spectral data with PubChem entries (InChIKey: CSVYITCBZGOVBG-UHFFFAOYSA-N) .

Advanced: How can researchers resolve contradictions in spectroscopic data during structural elucidation?

Answer:
Discrepancies often arise from tautomerism or impurities. Mitigation strategies include:

• Dynamic NMR : Analyze temperature-dependent shifts to identify tautomeric equilibria (e.g., keto-enol forms in dihydropyridinones) .
• Spiking experiments : Introduce reference standards (e.g., 6-amino-1,2-dihydropyrimidin-2-one analogs) to confirm peak assignments .
• High-pH LC-MS : Use ammonium acetate buffers (pH 6.5) to stabilize ionization states and reduce adduct formation .

Advanced: How to optimize reaction yields in multi-step syntheses?

Answer:
Optimization requires systematic parameter adjustments:

• Catalyst screening : Test Pd/C or Ni catalysts for reductive amination steps to improve efficiency .
• Solvent polarity : Evaluate DMSO vs. THF for intermediate stability (higher polarity reduces side reactions) .
• Real-time monitoring : Use in-situ FTIR or Raman spectroscopy to track reaction progress and halt at optimal conversion .

Basic: What key impurities should be monitored during synthesis?

Answer:
Common impurities include:

• Deamination byproducts : 4-Methyl-1-propyl-1,2-dihydropyridin-2-one (lacks the amino group).
• Alkylation artifacts : N-propyl derivatives of intermediate dihydropyridines.
• Reference standards : Use certified materials like Imp. B (CAS 62337-66-0) for HPLC calibration .

Q. Table 2: Impurity Profiling via HPLC

Impurity	Retention Time (min)	Acceptable Threshold (%)
Deamination product	8.2	≤0.5
Alkylated side product	10.5	≤0.3
Reference standard	12.1 (Imp. B)	N/A

Advanced: How to design comparative bioactivity studies with structural analogs?

Answer:
Focus on systematic structural variations:

• Core modifications : Compare bioactivity of 5-amino vs. 6-amino dihydropyridinones (e.g., 6-amino-1,2-dihydropyrimidin-2-one in PubChem ).
• Substituent effects : Test analogs with methyl, ethyl, or propyl groups at position 1 to assess steric/electronic impacts .
• In vitro assays : Use kinase inhibition or cytotoxicity models, normalizing data to parent compound activity .

Advanced: What methodologies validate purity in compliance with pharmacopeial standards?

Answer:
Follow ICH guidelines with:

• Residual solvent analysis : GC-MS to detect traces of DMF or THF (limits: ≤880 ppm for Class 3 solvents) .
• Elemental analysis : Confirm C, H, N content within ±0.4% of theoretical values .
• Forced degradation : Expose to heat, light, and humidity to identify degradation products (e.g., oxidation at the amino group) .